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Compound of Interest

Compound Name: Ibogaline

Cat. No.: B1209602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Ibogaine in a laboratory setting. Adherence to these guidelines is paramount for

ensuring personal safety, environmental protection, and regulatory compliance. Ibogaine is a

psychoactive indole alkaloid and a Schedule I controlled substance in the United States,

necessitating stringent handling and disposal procedures overseen by the Drug Enforcement

Administration (DEA).[1]

Quantitative Data Summary
A comprehensive understanding of Ibogaine's hazardous and physicochemical properties is

essential for safe handling. The following table summarizes key quantitative data.
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Property Value Source

Chemical Formula C₂₀H₂₆N₂O N/A

Molecular Weight 310.44 g/mol N/A

Melting Point 152-153 °C N/A

Solubility

- Soluble in ethanol, ether,

chloroform, acetone, and

benzene.- Practically insoluble

in water.

N/A

LD₅₀ (Oral, Rat) 482 mg/kg [2]

LD₅₀ (Intravenous, Rat) 56 mg/kg [2]

TDLO (Intraperitoneal, Rat) 20 mg/kg [2]

Hazard Statements H302: Harmful if swallowed N/A

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P330: Rinse

mouth.P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

N/A

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or ingestion.

Hazard-PPE Relationship Diagram
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Ibogaine Hazards Required Personal Protective Equipment

Inhalation of Powder/Aerosols N95 or Higher RespiratorMitigates

Dermal Contact

Double Nitrile Gloves

Prevents

Dedicated Lab CoatProtects

Accidental Ingestion
Reduces Risk

Eye Contact Safety Goggles/Face ShieldPrevents

Click to download full resolution via product page

Caption: Relationship between Ibogaine hazards and corresponding PPE.

Experimental Protocols
Strict adherence to the following protocols is required for all laboratory work involving Ibogaine.

Safe Handling Protocol
Controlled Access: All work with Ibogaine must be conducted in a designated and clearly

labeled area with restricted access.

Engineering Controls: All manipulations of powdered Ibogaine or concentrated solutions

must be performed within a certified chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE):
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Gloves: Wear two pairs of powder-free nitrile gloves at all times. Change the outer pair

immediately if contaminated.

Eye Protection: Chemical splash goggles are required. A face shield should be worn when

there is a significant risk of splashes.

Lab Coat: A dedicated, long-sleeved lab coat must be worn and laundered separately from

other laboratory attire.

Respiratory Protection: A properly fitted N95 or higher-level respirator is mandatory when

handling powdered Ibogaine or when aerosolization is possible.[1]

Weighing: Weighing of solid Ibogaine must be done in a fume hood on a tared and stable

weigh boat.

Solution Preparation: When dissolving Ibogaine, add the solvent slowly to the solid to avoid

splashing.

Housekeeping: Maintain a clean and organized workspace. All contaminated disposable

materials must be disposed of as hazardous waste.

Decontamination Protocol
Surface Decontamination:

Prepare a fresh 10% bleach solution.

Wearing appropriate PPE, wipe down all contaminated surfaces (fume hood, benchtops,

equipment) with the bleach solution.

Allow a contact time of at least 10 minutes.

Wipe the surfaces with a 1% sodium thiosulfate solution to neutralize the bleach.

Rinse the surfaces with 70% ethanol and then deionized water.

Dispose of all cleaning materials as hazardous waste.
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Equipment Decontamination:

For non-sensitive equipment, immerse in a 10% bleach solution for 10 minutes, followed

by neutralization with sodium thiosulfate and thorough rinsing.

For sensitive equipment, wipe down thoroughly with a disinfectant proven effective against

similar compounds, followed by a rinse with 70% ethanol.

Spill Cleanup Protocol
Immediate Actions:

Alert others in the immediate area and restrict access.

If the spill is large or involves a significant release of powder, evacuate the area and

contact the institutional safety office.

Small Spill Cleanup (Powder):

Don appropriate PPE, including respiratory protection.

Gently cover the spill with absorbent pads to prevent further dispersal.

Carefully wet the absorbent material with water to dampen the powder.

Using a scoop and scraper, collect the absorbed material and place it in a labeled

hazardous waste container.

Decontaminate the spill area as described in the decontamination protocol.

Small Spill Cleanup (Liquid):

Don appropriate PPE.

Contain the spill with absorbent materials.

Collect the absorbed liquid and contaminated materials and place them in a labeled

hazardous waste container.
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Decontaminate the spill area as described in the decontamination protocol.

Operational and Disposal Plans
Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Ibogaine.
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Disposal Plan
As a Schedule I controlled substance, the disposal of Ibogaine is strictly regulated by the DEA.

In-lab chemical inactivation is not a substitute for compliant disposal.[1]

Waste Segregation: All Ibogaine waste, including pure compound, contaminated labware

(e.g., vials, pipette tips), and cleaning materials, must be segregated from other laboratory

waste streams.[1]

Waste Collection: Collect all Ibogaine waste in a dedicated, leak-proof, and clearly labeled

container.[1]

Storage: Store the sealed Ibogaine waste container in a secure, designated area with

restricted access.[1]

DEA-Compliant Disposal:

Contact a DEA-registered reverse distributor to arrange for the pickup and disposal of the

Ibogaine waste.[1]

Complete all required DEA forms for the transfer of a controlled substance. The reverse

distributor will provide guidance on the necessary paperwork.[1]

Maintain a copy of all disposal records for a minimum of two years, or as required by

institutional and DEA regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ibogaine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209602#personal-protective-equipment-for-
handling-ibogaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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